4-Dibenzo[b,d]thien-2-yl-4-oxobutanoic acid

• CAS No.: 88878-79-9
• Molecular Formula: C16H12O3S
• Molecular Weight: 284.3 g/mol
• IUPAC Name: 4-dibenzothiophen-2-yl-4-oxobutanoic acid
• InChI: InChI=1S/C16H12O3S/c17-13(6-8-16(18)19)10-5-7-15-12(9-10)11-3-1-2-4-14(11)20-15/h1-5,7,9H,6,8H2,(H,18,19)
• InChI Key: UBCRYOFHBJOPSS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(S2)C=CC(=C3)C(=O)CCC(=O)O

Description

4-Dibenzo[b,d]thien-2-yl-4-oxobutanoic acid is a heterocyclic organic compound featuring a dibenzothiophene (dibenzo[b,d]thienyl) core fused to a 4-oxobutanoic acid moiety. This combination positions the compound as a candidate for pharmaceutical and materials science research, particularly in targeting enzymes or receptors through its planar aromatic system and carboxylic acid functionality .

Comparison with Similar Compounds

Key Observations :

• Bulky substituents (e.g., hexyl in ) increase lipophilicity, affecting membrane permeability and metabolic stability .

Example :

• describes synthesizing dichlorophenyl derivatives via amine-succinic anhydride reactions under mild conditions (70°C, 6 hours) .
• highlights the use of tetrahydrobenzo[b]thiophene intermediates, suggesting similar strategies for dibenzothiophene systems .

Key Findings :

• Electron-withdrawing groups (e.g., cyano in ) enhance antiviral and enzyme inhibitory effects .
• Chlorinated aromatics () improve antimicrobial activity but may increase toxicity .
• Long alkyl chains (e.g., hexyl in ) correlate with improved pharmacokinetic profiles but reduced solubility .